Cas no 2138087-53-1 (2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid)

• Product Name: 2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid
• CAS No: 2138087-53-1
• MF: C₁₀H₁₁BrN₂O₂S
• MW: 303.175540208817
• CID: 5927892
• PubChem ID: 165800765
• Update Time: 2025-08-04

2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid
• 2138087-53-1
• EN300-1144101

• Inchi： 1S/C10H11BrN2O2S/c11-8-5-7(10(14)15)6-9(12-8)13-1-3-16-4-2-13/h5-6H,1-4H2,(H,14,15)
• InChI Key： WFVIHXIMHKPFQH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=N1)N1CCSCC1

Computed Properties

• Exact Mass: 301.97246g/mol
• Monoisotopic Mass: 301.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.7Ų

Additional information on 2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid

Introduction to 2-Bromo-6-(Thiomorpholin-4-yl)pyridine-4-carboxylic Acid (CAS No. 2138087-53-1)

2-Bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid (CAS No. 2138087-53-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a thiomorpholine ring, and a carboxylic acid group, which collectively contribute to its diverse chemical and biological properties.

The bromo substituent in the compound's structure plays a crucial role in its reactivity and functional versatility. Bromine is a common halogen used in synthetic chemistry due to its ability to participate in various substitution and elimination reactions. In the context of drug discovery, brominated compounds are often used as intermediates for the synthesis of more complex molecules, such as those with enhanced pharmacological properties.

The thiomorpholine ring is another key feature of this compound. Thiomorpholines are heterocyclic compounds that contain a sulfur atom in the ring structure. They are known for their ability to form stable complexes with metal ions and their potential as bioisosteres for other heterocyclic systems. In medicinal chemistry, thiomorpholines have been explored for their use in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The carboxylic acid group in the compound provides it with acidic properties and the ability to form salts or esters. This functional group is essential for the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Carboxylic acids are also known to participate in various biological processes, such as enzyme inhibition and receptor binding.

Recent research has highlighted the potential of 2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and antiproliferative activities. These findings suggest that 2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid could be a valuable starting point for the design of new drugs targeting inflammatory diseases and cancer.

In addition to its potential therapeutic applications, 2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid has been investigated for its use as a building block in organic synthesis. Its unique combination of functional groups makes it an excellent starting material for the synthesis of more complex molecules with tailored properties. Researchers have successfully used this compound to synthesize a variety of derivatives with improved pharmacological profiles.

The synthesis of 2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid typically involves several steps, including the formation of the thiomorpholine ring, the introduction of the bromo substituent, and the attachment of the carboxylic acid group. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to optimize the synthesis process and improve yield and purity.

In conclusion, 2-bromo-6-(thiomorpholin-4-yl)pyridine-4-carboxylic acid (CAS No. 2138087-53-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in the field.